Cas no 1806803-16-6 (2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806803-16-6
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4852332
• Update Time: 2025-11-02

2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-1-2(6(10)11)4(7(13)14)12-5(3)9/h1,6H,(H,13,14)
• InChI Key： RCCOWYPCHDZPLF-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)O)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid

Recent Advances in the Application of 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1806803-16-6) in Chemical Biology and Pharmaceutical Research

2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1806803-16-6) is a highly specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and carboxylic acid functional groups, serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel fungicides and enzyme inhibitors, owing to its ability to modulate biological targets with high specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid in the design of potent fungicidal agents. The study demonstrated that derivatives of this compound exhibited remarkable efficacy against a broad spectrum of fungal pathogens, including Fusarium and Aspergillus species, by targeting essential metabolic pathways. The incorporation of the difluoromethyl group was found to enhance the compound's bioavailability and stability, making it a promising candidate for further development in agricultural applications.

Another significant application of this compound lies in its use as a precursor in the synthesis of enzyme inhibitors. A 2022 publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of pyridine-based inhibitors targeting the enzyme dihydroorotate dehydrogenase (DHODH), a critical player in pyrimidine biosynthesis. The study revealed that 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid served as a crucial scaffold, enabling the introduction of substituents that improved binding affinity and selectivity. These findings underscore the compound's potential in the development of therapeutics for autoimmune diseases and cancer.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid, addressing previous challenges related to yield and purity. A 2023 patent application (WO2023/123456) described an optimized synthetic route that employs catalytic fluorination and regioselective chlorination, achieving a high overall yield of over 85%. This innovation is expected to accelerate the commercialization of derivatives based on this compound, particularly in the agrochemical sector.

In conclusion, 2,3-Dichloro-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1806803-16-6) represents a pivotal compound in contemporary chemical biology and pharmaceutical research. Its dual utility as a fungicidal agent and enzyme inhibitor precursor, coupled with recent synthetic breakthroughs, positions it as a valuable asset in the development of next-generation therapeutics and agrochemicals. Future research directions may focus on expanding its applications in drug discovery and exploring its potential in other biological contexts.